Cas no 926-09-0 (1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6))

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Properties

Names and Identifiers

• Methane-d3, thiobis-(9CI)
• DIMETHYL-D6 SULFIDE
• 1,1’-Thiobismethane-
• 1,1’-Thiobismethane-d3
• 1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)
• DiMethyl sulfide-d6
• (Methyl sulfide)-d6
• Hexadeuterodimethyl sulfide
• (Methyl sulfide)-d6 (7CI, 8CI)
• (Dimethyl sulfide)-d6
• Di(methyl-d3) sulfide
• Hexadeuteriodimethyl sulfide
• Methyl-1,1,1-d3 sulfide
• Perdeuteriodimethyl sulfide
• DB-319211
• EINECS 213-133-6
• DTXSID80239058
• Dimethyl sulfide-d6
• QMMFVYPAHWMCMS-WFGJKAKNSA-N
• Di((2H3)methyl) sulphide
• Dimethyl sulfide-d6, 99 atom % D
• 926-09-0
• 1,1'-Thiobismethane-d3
• trideuterio(trideuteriomethylsulfanyl)methane
• AKOS015912413
• 1,1'-Thiobismethane-d3 (Dimethyl Sulfide-d6)
• +Expand

• MDL： MFCD00044687
• InChIKey： QMMFVYPAHWMCMS-WFGJKAKNSA-N
• Inchi： 1S/C2H6S/c1-3-2/h1-2H3/i1D3,2D3
• SMILES： S(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 74.019021
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 74.019021
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Refractive Index: n20/D 1.431(lit.)
• Boiling Point: 36.5 °C(lit.)
• Flash Point: Fahrenheit: -34.6 ° f
  Celsius: -37 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.928 g/mL at 25 °C(lit.)